Cas no 54191-12-7 (N-(4-nitrophenyl)butanamide)

• Product Name: N-(4-nitrophenyl)butanamide
• CAS No: 54191-12-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 940022
• PubChem ID: 346259
• Update Time: 2025-04-19

N-(4-nitrophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)butanamide
• AC1L84L1
• ARONIS013880
• Buttersaeure-(4-nitro-anilid)
• Buttersaeure-< 4-nitro-anilid>
• butyric acid-(4-nitro-anilide)
• N-(4'-nitrophenyl)butyramide
• N-(4-nitrophenyl)butyramide
• NSC404442
• Oprea1_433813
• p-nitroanilide butyrate
• STL255957
• SureCN4378184
• p-nitrobutyranilide
• NSC-404442
• 54191-12-7
• AKOS000503285
• DTXSID00323620
• YATAVUWVWRFIRI-UHFFFAOYSA-N
• SCHEMBL4378184

• Inchi： 1S/C10H12N2O3/c1-2-3-10(13)11-8-4-6-9(7-5-8)12(14)15/h4-7H,2-3H2,1H3,(H,11,13)
• InChI Key： YATAVUWVWRFIRI-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 417.3°C at 760 mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.588
• PSA: 72.24